BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-(2-
Carboxyethyl)-4-nitroheptanedioic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-(2-Carboxyethyl)-4-
Compound Name:
nitroheptanedioic acid

Cat. No.: B1224823

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(2-Carboxyethyl)-4-nitroheptanedioic acid, also known as Tris(2-
carboxyethyl)nitromethane, is a trifunctional aliphatic nitro acid. Its unique structure, featuring a
central quaternary carbon atom bonded to a nitro group and three carboxyethyl arms, makes it
a valuable building block in supramolecular chemistry and materials science. This technical
guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic
data, and applications, with a focus on its role in the development of dendritic polymers.

Chemical and Physical Properties

4-(2-Carboxyethyl)-4-nitroheptanedioic acid is a white to off-white solid at room
temperature.[1] Key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 59085-15-3 [2][3]

Molecular Formula C10H15NOS8 [2][3]

Molecular Weight 277.23 g/mol [2]

Melting Point 181-184 °C (lit.) [1]

Boiling Point (Predicted) 570.4 £ 50.0 °C

Density (Predicted) 1.456 + 0.06 g/cm?3

pKa (Predicted) 3.75+£0.10

Appearance White to off-white solid [1]
Synonyms:

« Nitrotriacid
o Tris(2-carboxyethyl)nitromethane
e 4-(2-carboxyethyl)-4-nitropimelic acid

e 1,1,1-Tris(2-carboxyethyl)nitromethane

Synthesis

The synthesis of 4-(2-Carboxyethyl)-4-nitroheptanedioic acid is typically achieved through a
multi-step process starting from simple precursors. The overall synthetic strategy involves the
Michael addition of nitromethane to three equivalents of an acrylic acid ester, followed by
hydrolysis of the resulting triester.

Experimental Protocol: Synthesis of Di-tert-butyl 4-nitro-
4-(2-tertbutoxycarbonylethyl)heptanedioate

A common precursor to the target molecule is its tert-butyl ester, Di-tert-butyl 4-nitro-4-(2-
tertbutoxycarbonylethyl)heptanedioate (CAS: 136587-00-3).[4] While a detailed, peer-reviewed
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experimental protocol for this specific reaction is not readily available in the public domain, the
synthesis would logically proceed via a Michael addition of nitromethane to tert-butyl acrylate.

Reaction Scheme:

Nitromethane

\

tert-Butyl Acrylate (3 eq.) —®|Di-tert-butyl 4-nitro-4-(2-tertbutoxycarbonylethyl)heptanedioate

Di-tert-butyl 4-nitro-4-(2-tertbutoxycarbonylethyl)heptanedioate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(2-Carboxyethyl)-4-
nitroheptanedioic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224823#what-is-4-2-carboxyethyl-4-
nitroheptanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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